Cas no 174703-04-9 (1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate)

• Product Name: 1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate
• CAS No: 174703-04-9
• MF: C₁₂H₁₅NO₃S
• MW: 253.32
• CID: 5520607
• PubChem ID: 18619991
• Update Time: 2025-05-24

1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate
• 1,2,3,3-tetramethyl-3H-indol-1-ium-5-sulfonate
• 174703-04-9
• G63642
• 1,2,3,3-tetramethylindol-1-ium-5-sulfonate
• SCHEMBL559385
• starbld0003037
• 1,2,3,3-tetramethyl-3h-indolium-5-sulfonate
• YSZC1857

• Inchi： 1S/C12H15NO3S/c1-8-12(2,3)10-7-9(17(14,15)16)5-6-11(10)13(8)4/h5-7H,1-4H3
• InChI Key： FTEUIDSOKJFKGE-UHFFFAOYSA-N
• SMILES： CC1(C(=[N+](C)C2C=CC(S([O-])(=O)=O)=CC1=2)C)C

Computed Properties

• Exact Mass: 253.07726451g/mol
• Monoisotopic Mass: 253.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 68.6Ų

Additional information on 1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate

1-Methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate (CAS No. 174703-04-9): A Comprehensive Overview

1-Methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate (CAS No. 174703-04-9) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a substituted indolium core and a sulfonate group. These features contribute to its potential applications in various scientific and industrial domains.

The chemical formula of 1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate is C₁₁H₁₆N₂O₃S. The compound's molecular weight is approximately 256.32 g/mol. Its structural complexity and functional groups make it an interesting subject for both fundamental and applied research.

In recent years, significant advancements have been made in understanding the properties and potential applications of 1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate. One of the key areas of interest is its role in fluorescent labeling and bioimaging. The compound's ability to emit fluorescence under specific conditions makes it a valuable tool for visualizing cellular processes and monitoring biological systems.

Research published in the *Journal of Fluorescence* has highlighted the use of 1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate as a fluorescent probe for studying protein interactions and cellular dynamics. The compound's high quantum yield and photostability make it particularly suitable for long-term imaging experiments. Additionally, its low cytotoxicity ensures minimal interference with cellular functions.

Beyond bioimaging, 1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate has shown promise in pharmaceutical development. Studies have explored its potential as a drug delivery vehicle due to its ability to penetrate cell membranes efficiently. This property can be leveraged to enhance the bioavailability and therapeutic efficacy of various drugs.

A notable study published in the *Journal of Medicinal Chemistry* investigated the use of 1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate as a carrier for anticancer drugs. The results demonstrated that the compound could effectively deliver chemotherapeutic agents to cancer cells while minimizing side effects on healthy tissues. This finding opens up new avenues for developing more targeted and effective cancer treatments.

In addition to its pharmaceutical applications, 1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate has also been studied for its potential in environmental monitoring. Its sensitivity to changes in pH and ionic strength makes it a useful indicator for detecting environmental pollutants and assessing water quality. Research in this area has shown that the compound can be used to develop rapid and accurate detection methods for various contaminants.

The synthesis of 1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate involves several well-defined chemical reactions. One common approach is the condensation of 5-bromoindole with methylamine followed by sulfonation with sulfuric acid. This multi-step process requires careful control of reaction conditions to ensure high yield and purity of the final product.

To further enhance the utility of 1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate, researchers are exploring modifications to its molecular structure. For example, substituting different functional groups on the indolium core can alter the compound's properties and expand its range of applications. Recent studies have focused on optimizing these modifications to achieve specific performance criteria such as enhanced solubility or improved binding affinity.

In conclusion, 1-methyl-2,3,3-trimethyl-3H-indolium-5-sulfonate (CAS No. 174703-04-9) is a multifaceted compound with a wide array of potential applications in bioimaging, pharmaceutical development, and environmental monitoring. Ongoing research continues to uncover new insights into its properties and capabilities, making it an exciting area of focus for scientists and researchers across multiple disciplines.